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Compound of Interest

Compound Name: 1H-Pyrazole-1,5-dicarboxylic acid
CAS No.: 90993-83-2
Cat. No.: B12861872
Get Quote
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Part 1: Executive Technical Analysis &
Nomenclature Paradox

The "1,5" vs. "3,5" Stability Paradox Before evaluating thermodynamic parameters, it is critical
to address the structural identity of "1H-Pyrazole-1,5-dicarboxylic acid." In strict IUPAC
nomenclature, the "1H" designation indicates a proton on the nitrogen at position 1.[1]
Consequently, a substituent cannot simultaneously occupy position 1 (N1) unless the proton is
displaced.[1]

e The Theoretical 1,5-Isomer (N-Carboxy Species): A structure with a carboxylic acid at N1
and C5 (Pyrazole-1,5-dicarboxylic acid) is a carbamic acid derivative.[1] These species are
thermodynamically unstable and prone to spontaneous decarboxylation (loss of

) upon synthesis or acidification, reverting to the N-unsubstituted pyrazole.[1]

e The Stable 3,5-Isomer (The Industrial Standard): The compound commercially and
scientifically referenced in this context is 1H-Pyrazole-3,5-dicarboxylic acid (CAS: 3112-31-
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0). Due to annular tautomerism, the C3 and C5 positions are chemically equivalent when the
nitrogen is unsubstituted.[1]

Editorial Note: This guide focuses on the thermodynamic profile of the stable 1H-Pyrazole-3,5-
dicarboxylic acid (3,5-PDC), while referencing the instability mechanisms of the N-substituted
variants where relevant for synthetic planning.

Structural Tautomerism & Stability

The high thermodynamic stability of 3,5-PDC arises from its ability to form extensive
intermolecular hydrogen bonding networks in the solid state and its resonance stabilization.[1]

Unstable N-Carboxy Variant

|

|

l

| Spontaneous

I (Pyrazole-l,5-dicarboxylic acich Decarboxylation >(Pyrazole-s-carboxylic acioD
|

|

|

(COOH on N1, C5) ) +CO2 (Gas)

Tautomeric Equilibrium (Thermodynamically Stable)

|
! l
| |
! l
: 1H-Pyrazole-3,5-dicarboxylic acid Proton Shift (Fast) 1H-Pyrazole-5,3-dicarboxylic acid :
: (H on N1, COOH on C3, C5) (H on N2, Equivalent Structure) :
I

I

Click to download full resolution via product page

Caption: Figure 1. Tautomeric equivalence of the stable 3,5-isomer vs. the irreversible
decarboxylation of the unstable N-carboxy (1,5) species.[1][2][3]

Part 2: Physicochemical & Thermodynamic Profile

The following data characterizes 1H-Pyrazole-3,5-dicarboxylic acid (Monohydrate and
Anhydrous).

Thermal Properties

The compound exhibits exceptional thermal stability for a dicarboxylic acid, resisting
decarboxylation up to nearly 300°C.[1] This stability makes it a preferred linker for Metal-
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Organic Frameworks (MOFs).

Parameter Value Condition/Note

Melting Point (ngcontent-ng-
€1131663873="" _nghost-ng-
c2519336191=""class="inline Decomposes upon melting

292-295 °C _
ng-star-inserted"> (Decarboxylation).[4]

)

Measured via TGA

Decomposition Onset ~287 °C (Thermogravimetric Analysis).

[1]

Crystal Density 1.814 g/cm3 Predicted/Calculated.[1][5]

Often isolated as monohydrate
Solid-State Form Monohydrate / Anhydrous (CAS 303180-11-2); water is

lattice-bound.

Solution Thermodynamics (pKa & Solubility)

The acidity of the pyrazole ring (N-H) and the carboxylic groups creates a complex ionization
profile.[1]

e pKal (COOH): ~2.0 — 2.5 (Strongly acidic due to electron-withdrawing pyrazole ring).[1]
« pKa2 (COOH): ~4.0 — 4.8.[1]
e pKa3 (N-H): >13 (Very weak acid).[1]
e Solubility:
o Water:[1] Low (sparingly soluble in cold water; soluble in boiling water).[1]
o Organic Solvents: Soluble in DMSO, DMF, Methanol.[1]

o Base: Highly soluble in aqueous NaOH/KOH (forms dicarboxylate salts).[1]
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Part 3: Degradation Mechanisms & Stress Testing
Thermal Decarboxylation Pathway

At temperatures exceeding 290°C, or under catalyzed conditions (Cu-catalysis), the compound
undergoes sequential decarboxylation.[1]

Mechanism:
e Loss of first

Pyrazole-3(5)-carboxylic acid.

e Loss of second

1H-Pyrazole (volatile).

Experimental Protocols for Stability Validation

To validate the stability of a batch (e.g., for drug substance qualification), use the following

protocols.

Protocol A: Thermal Stress Testing (DSCITGA)

¢ Objective: Determine the precise onset of decarboxylation.
 Instrument: Differential Scanning Calorimeter (DSC) & Thermogravimetric Analyzer (TGA).[1]
» Method:

o Equilibrate 5-10 mg sample at 30°C.

o Ramp temperature at 10°C/min under

flow (50 mL/min).

o Monitor for endothermic peak (melting) coupled with mass loss (TGA).[1]

o Acceptance Criteria: No significant mass loss (<1%) below 250°C. Endotherm onset >285°C.

[1]
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Protocol B: Hydrolytic Stability (HPLC)

e Objective: Confirm stability in agueous media (simulating formulation).
e Method:
o Prepare 0.5 mg/mL solution in 50:50 Methanol:Water (pH adjusted to 7.0).
o Incubate at 40°C / 75% RH for 7 days.
o Analyze via HPLC (C18 column, Gradient 5%
95% ACN in Water + 0.1% TFA).[1]

o Target: Purity retention >99.5%.

Degradation Logic Diagram

Thermal Stress (>290°C)

1H-Pyrazole-3,5-dicarboxylic acid

Transition State
(Cyclic Proton Transfer)

-CO2

Intermediate:

Pyrazole-3-carboxylic acid

-CO2 (High Temp)

Final Degradant:
1H-Pyrazole + 2 CO2

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pubs.rsc.org/en/content/getauthorversionpdf/c4nj02201g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12861872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Figure 2. Stepwise thermal decarboxylation pathway of pyrazole dicarboxylic acids.

Part 4: Implications for Drug Development &

Synthesis
Storage & Handling

» Hygroscopicity: The anhydrous form may convert to the monohydrate upon exposure to
humidity.[1] Store in tightly sealed containers with desiccants.

» Incompatibility: Avoid strong oxidizing agents and transition metals (Cu, Ag) in solution, as
these can catalyze decarboxylation at lower temperatures (see Decarboxylative couplings in
literature).[1]

Synthetic Utility (MOFs & Ligands)

The 3,5-dicarboxylic acid motif is a "privileged linker" in reticular chemistry.[1] Its stability allows
for solvothermal synthesis conditions (often 100-150°C in DMF) without degradation, a key
advantage over less stable heterocyclic acids.[1]

Impurity Profile

If synthesizing this compound, watch for:
e Monodecarboxylated impurity: Pyrazole-3-carboxylic acid (detectable by HPLC).

o Regioisomers: N-alkylated byproducts if alkylation steps were involved (e.g., 1-methyl-
pyrazole-3,5-dicarboxylic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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